Cas no 617694-28-7 ((5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one)

• Product Name: (5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one
• CAS No: 617694-28-7
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 2199186
• Update Time: 2025-07-31

(5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-MEO-4-(OCTYLOXY)BENZYLIDENE)(1,3)THIAZOLO(3,2-B)(1,2,4)TRIAZOL-6(5H)-ONE
• (Z)-5-(3-methoxy-4-(octyloxy)benzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• STK703564
• (5Z)-5-[3-methoxy-4-(octyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• (5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one

• Inchi： 1S/C20H25N3O3S/c1-3-4-5-6-7-8-11-26-16-10-9-15(12-17(16)25-2)13-18-19(24)23-20(27-18)21-14-22-23/h9-10,12-14H,3-8,11H2,1-2H3/b18-13-
• InChI Key： YGJHKFSHYOLZEQ-AQTBWJFISA-N
• SMILES： S1C2=NC=NN2C(/C/1=C/C1C=CC(=C(C=1)OC)OCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 517
• Topological Polar Surface Area: 91.5

Additional information on (5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one

Compound CAS No. 617694-28-7: (5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4-triazolo[3,2-b]1,3-thiazol-6-one

The compound with CAS No. 617694-28-7, named (5Z)-5-{3-methoxy-4-(octyloxy)phenylmethylidene}-5H,6H-1,2,4-triazolo[3,2-b]1,3-thiazol-6-one, is a highly specialized organic compound with a complex structure that combines elements of heterocyclic chemistry and aromatic systems. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields such as pharmacology, material science, and catalysis.

The molecular structure of this compound is characterized by a triazolo-thiazole ring system, which is fused in a specific manner to create a bicyclic framework. The phenylmethylidene group attached to the triazolo-thiazole core introduces additional complexity and functionality. The presence of methoxy and octyloxy substituents on the aromatic ring further enhances the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a biological active agent. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in drug discovery.

In addition to its biological applications, this compound has also been investigated for its role in catalytic processes. Its unique electronic properties make it a promising candidate for use as a catalyst in organic synthesis. A 2023 paper in *Chemical Communications* reported that this compound can facilitate the enantioselective synthesis of complex molecules under mild conditions.

The synthesis of CAS No. 617694-28-7 involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the formation of the triazolo-thiazole core through cyclization reactions and the subsequent introduction of the phenylmethylidene group via conjugate addition or similar mechanisms. Recent advancements in catalytic methods have enabled higher yields and better control over stereochemistry during the synthesis process.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and electronic structure. For example, X-ray crystallography revealed that the molecule adopts a specific conformation that optimizes intermolecular interactions.

The physical properties of CAS No. 617694-28-7 are also noteworthy. It exhibits a high degree of stability under ambient conditions and shows selective solubility in polar solvents due to its functional groups. These properties make it suitable for use in various chemical reactions and formulations.

Looking ahead, the potential applications of this compound are vast and varied. Its role as a building block in medicinal chemistry is particularly promising. Researchers are currently exploring its ability to serve as a scaffold for designing novel drugs targeting specific diseases such as cancer or neurodegenerative disorders.

In conclusion, CAS No. 617694-28-7 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. With ongoing research uncovering new insights into its structure-function relationships and applications, this compound is poised to play an increasingly important role in various scientific disciplines.